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Compound of Interest

Compound Name: AG-490

CAS No.: 134036-52-5

Cat. No.: B1141863

Get Quote

Executive Summary: Immediate Action Required
AG-490 (CAS: 133550-30-8) is a potent, cell-permeable inhibitor of the JAK2 kinase. While an

invaluable tool for interrogating the JAK/STAT pathway, it poses specific chemical and

biological hazards. It is classified as toxic if swallowed and a skin/eye irritant.[1][2][3][4]

Critical Directive:

NEVER dispose of AG-490 or its solutions down the drain.

NEVER treat with bleach (sodium hypochlorite) as a primary deactivation method without

specific pH control, as nitrile derivatives can react unpredictably.

ALWAYS segregate as Hazardous Organic Waste for high-temperature incineration.

Scientific Integrity & Hazard Profile
To handle AG-490 safely, one must understand not just what it is, but how it interacts with

biological systems and solvents.
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The "DMSO Trojan Horse" Effect
AG-490 is hydrophobic and requires dissolution in organic solvents like DMSO (Dimethyl

Sulfoxide) or Ethanol for biological use.

The Risk: DMSO is a potent skin penetrant. If AG-490 is dissolved in DMSO, the solvent

acts as a carrier vehicle, transporting the toxic inhibitor directly through intact skin and into

the bloodstream.

The Consequence: Standard nitrile gloves provide only temporary protection against DMSO.

Immediate removal of splashed gloves is mandatory.

Physicochemical Properties Relevant to Disposal
Property Data Operational Implication

Molecular Formula
Organic nitrile derivative;

requires thermal destruction.

Solubility (Water) Insoluble

Rinsing with water alone is

ineffective. Use Ethanol/DMSO

for cleaning.

Solubility (DMSO) ~14 mg/mL
High concentration stocks are

extremely hazardous.

Combustibility Carbon/Nitrogen Oxides

Incineration must use

scrubbers (Nitrogen oxides

released).

Biological Context: Why Containment Matters
We treat AG-490 with extreme care not just because of acute toxicity, but because of its

specific mechanism of action. It blocks the JAK2/STAT3 signaling axis, a fundamental pathway

for cell growth and apoptosis. Environmental release could theoretically disrupt local ecological

micro-systems.

Visualization: JAK2/STAT3 Inhibition Pathway
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The following diagram illustrates the specific node (JAK2) inhibited by AG-490, demonstrating

the downstream effects on gene transcription that we aim to prevent in non-target organisms.
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Figure 1: Mechanism of Action.[5] AG-490 specifically inhibits JAK2, preventing STAT3

phosphorylation and subsequent gene transcription.

Operational Disposal Workflow
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This protocol is designed as a self-validating system. Each step ensures the material is

contained before moving to the next, minimizing the risk of cross-contamination.

Visualization: The Disposal Decision Matrix
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Figure 2: Operational Decision Tree for AG-490 Waste Segregation.

Protocol A: Solid Waste (Powder & Contaminated Debris)
Applicability: Weighing boats, contaminated gloves, pipette tips, and expired powder stocks.

Containment: Do not throw loose powder into general trash. Place all solid waste into a

sealable, clear plastic zip-lock bag immediately after use.

Labeling: Label the bag "Toxic Solid Waste - AG-490."

Disposal: Place the sealed bag into the laboratory's designated Solid Hazardous Waste

Drum.

Validation: Ensure no visible powder residue remains on the balance or benchtop. If residue

is found, proceed to Protocol C (Spills).

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stocks, cell culture media containing AG-490.
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Segregation:

Stock Solutions (High Conc.): Pour into the Non-Halogenated Organic Waste carboy

(unless dissolved in chloroform/DCM, then use Halogenated).

Cell Culture Media (Low Conc.): Do not bleach. Collect in a dedicated liquid waste

container labeled "Cytotoxic/Chemical Waste."

Rinsing (The Triple Rinse Rule):

Rinse empty stock vials 3 times with a small volume of Ethanol (NOT water, as AG-490 is

insoluble in water).

Add these rinsates to the organic waste container.

Deface the label on the vial and dispose of the glass in the Glass/Sharps container.

Validation: Verify the waste container lid is tightly sealed to prevent solvent evaporation and

inhalation hazards.

Protocol C: Spill Contingency (The "Swipe Test")
Scenario: Powder spill on the benchtop.

PPE Upgrade: Double nitrile gloves, lab coat, safety goggles.

Containment: Cover the spill with a paper towel dampened with Ethanol (to solubilize and

capture the hydrophobic powder).

Removal: Wipe up the spill. Place the towel in a sealable bag.

Cleaning: Wipe the area again with 70% Ethanol, then soap and water.

Validation: Wipe the area with a fresh, dry Kimwipe. If the Kimwipe picks up any color or

residue, repeat the cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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